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Compound of Interest

Compound Name: Acid Orange 74

Cat. No.: B8235424 Get Quote

An In-depth Technical Guide to Acid Orange 74
For professionals in research, science, and drug development, a comprehensive understanding

of chemical compounds is paramount. This guide provides a detailed overview of Acid Orange
74, a significant dye in various industrial applications.

Classification and Chemical Identity
Acid Orange 74 is classified as a metallized monoazo acid dye. The presence of a chromium

complex is central to its chemical structure and properties.

Chemical Classification:

Dye Class: Acid Dye

Chemical Class: Monoazo (metallized)[1]

Colour Index Number: 18745[2][3][4]

Synonyms and Commercial Names
Acid Orange 74 is known by a variety of names in commercial and scientific contexts.

Acid Complex Orange G[2]

Acid Complex Orange GEN

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8235424?utm_src=pdf-interest
https://www.benchchem.com/product/b8235424?utm_src=pdf-body
https://www.benchchem.com/product/b8235424?utm_src=pdf-body
https://www.benchchem.com/product/b8235424?utm_src=pdf-body
https://www.pylamdyes.com/colorants/colorant-glossary/acid-orange-74-10127-27-2
http://www.worlddyevariety.com/acid-dyes/acid-orange-74.html
https://www.colorantsgroup.com/pdf/tds-acid-orange-74.pdf
https://www.colorantsgroup.com/acid-orange-74.php
https://www.benchchem.com/product/b8235424?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-orange-74.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C.I. Acid Orange 74

Aeid Orange G

Dayglo Acid Orange 74

Doroxan Orange GEN 150% 97

Pacid Orange G

Acid Orange R

Physicochemical and Technical Data
The key properties of Acid Orange 74 are summarized in the table below, providing a clear

reference for its technical specifications.

Property Value Source

CAS Number 10127-27-2

Molecular Formula C₁₆H₁₁CrN₅NaO₈S

Molecular Weight 508.34 g/mol

Physical Appearance Orange to Dark Brown Powder

Solubility Soluble in water

λmax 455 nm

Light Fastness 6-7 (on a scale of 1-8)

Washing Fastness 3-4 (on a scale of 1-5)

Manufacturing and Purification Protocols
Manufacturing Process
The synthesis of Acid Orange 74 involves a multi-step chemical process culminating in the

formation of a chromium complex.
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Experimental Protocol:

Diazotization: 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is diazotized.

Coupling: The resulting diazonium salt is coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-

one.

Complexation: The resulting azo compound is heated in an aqueous solution with a

chromium source, such as formic acid chromium, at 130°C for 3 hours to form the final

chrome complex.

A schematic of the manufacturing workflow is provided below.
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Caption: Manufacturing workflow for Acid Orange 74.

Purification Protocol
A patented method for the purification of C.I. Pigment Orange 74 (a related compound) outlines

a conditioning and purification process that can be adapted.

Experimental Protocol:
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An aqueous suspension of the crude pigment is prepared.

Optionally, an organic solvent (e.g., isobutanol, chlorobenzene) is added, and the

suspension undergoes a finishing treatment.

The organic solvent, if used, is removed by distillation.

The remaining aqueous pigment suspension is mixed with a non-ionic surfactant.

The mixture is heated to a temperature between 30 and 100°C.

The purified pigment is then isolated by filtration.

Toxicological Profile
The toxicological data for Acid Orange 74 is limited. However, studies on related azo dyes

provide some insights into its potential biological effects. It is generally considered to have low

acute oral toxicity.

A study on the impact of C.I. Acid Orange 7 on the fish species Labeo rohita revealed

behavioral changes, as well as alterations in haematological and biochemical parameters. This

suggests that at certain concentrations, the dye can induce physiological stress in aquatic

organisms.

The logical relationship of a toxicological study is depicted in the following diagram.
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Caption: Logical flow of a toxicological assessment.

Applications
Acid Orange 74 is utilized in a range of industrial applications for its coloring properties.

Textiles: Dyeing of wool, silk, and polyamide fibers.

Leather: Coloring of leather goods.

Paper: Used in the paper industry.
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Other: Coloration of anodized aluminum, wood carpets, industrial cleaning products, soaps,

and detergents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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